Cas no 35257-90-0 (Acetamide, N-(3-azidophenyl)-)

• Product Name: Acetamide, N-(3-azidophenyl)-
• CAS No: 35257-90-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 3947530
• PubChem ID: 12256642
• Update Time: 2025-10-19

Acetamide, N-(3-azidophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-azidophenyl)-
• N-(3-Azidophenyl)acetamide
• EN300-8107332
• 35257-90-0
• AKOS015995857
• G55618

• Inchi： 1S/C8H8N4O/c1-6(13)10-7-3-2-4-8(5-7)11-12-9/h2-5H,1H3,(H,10,13)
• InChI Key： KPCSQULCFPNNDS-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 176.06981089Da
• Monoisotopic Mass: 176.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide, N-(3-azidophenyl)-

Acetamide, N-(3-azidophenyl)- (CAS No. 35257-90-0): A Comprehensive Overview in Modern Chemical Biology

Acetamide, N-(3-azidophenyl)-, identified by its chemical abstracts service number CAS No. 35257-90-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a N-(3-azidophenyl) moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its applications span across multiple domains, including pharmaceutical research, agrochemical development, and material science, underscoring its importance in contemporary scientific endeavors.

The chemical structure of Acetamide, N-(3-azidophenyl)- consists of an acetamide backbone substituted with a 3-azidophenyl group. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable tool in medicinal chemistry. The azido group, in particular, is a well-known handle for further functionalization through processes such as azide-alkyne cycloaddition (click chemistry), which has revolutionized the way biologists and chemists construct complex molecules.

In recent years, the study of Acetamide, N-(3-azidophenyl)- has been extensively explored in the context of drug discovery. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in modulating enzymes involved in inflammation and cancer metabolism. The compound's ability to act as a precursor for more complex molecules has enabled the synthesis of analogs with enhanced pharmacological profiles.

The utility of Acetamide, N-(3-azidophenyl)- extends beyond pharmaceutical applications. In agrochemical research, this compound has been utilized to create novel pesticides and herbicides. Its incorporation into synthetic pathways has led to the development of compounds that exhibit improved efficacy and reduced environmental impact compared to traditional agrochemicals. This aligns with the growing global emphasis on sustainable agricultural practices.

Advances in computational chemistry have further enhanced the understanding and application of Acetamide, N-(3-azidophenyl)-. Molecular modeling studies have provided insights into its interactions with biological targets, facilitating the design of more effective derivatives. These computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize the properties of new compounds before experimental synthesis.

The role of Acetamide, N-(3-azidophenyl)- in material science is also noteworthy. Its unique chemical properties make it suitable for use in the development of advanced materials with tailored functionalities. For example, researchers have explored its incorporation into polymers and coatings to enhance durability and reactivity. Such innovations highlight the interdisciplinary nature of modern chemical research and its potential to drive technological advancements.

Recent clinical trials have begun to shed light on the therapeutic potential of derivatives derived from Acetamide, N-(3-azidophenyl)-. Preliminary results suggest that certain analogs exhibit promising activity against resistant strains of pathogens. These findings underscore the importance of continued research into this class of compounds and their potential to address unmet medical needs.

The synthesis of Acetamide, N-(3-azidophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various applications. The development of greener synthetic routes further aligns with global efforts to minimize the environmental footprint of chemical production processes.

The safety profile of Acetamide, N-(3-azidophenyl)- is another critical aspect that has been thoroughly investigated. Studies have evaluated its toxicity and biodegradability under different conditions. These assessments are essential for ensuring that its use does not pose undue risks to human health or ecosystems. Responsible handling and disposal practices are paramount in maintaining safety standards across all applications.

Looking ahead, the future prospects for Acetamide, N-(3-azidophenyl)- are bright and multifaceted. Ongoing research aims to uncover new applications and optimize existing ones through innovative chemical strategies. Collaborative efforts between academia and industry are expected to accelerate these developments further.